Phenyl 5-tert-butylisoxazol-3-ylcarbamate

• IUPAC Name: phenyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
• InChI: InChI=1S/C14H16N2O3/c1-14(2,3)11-9-12(16-19-11)15-13(17)18-10-7-5-4-6-8-10/h4-9H,1-3H3,(H,15,16,17)
• InChI Key: FGUDMROYDQCCNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)NC(=O)OC2=CC=CC=C2
• Molecular Formula: C14H16N2O3
• DSSTOX Substance ID: DTXSID20542058
• Molecular Weight: 260.29 g/mol
• CAS RN: 81479-48-3

Description

Phenyl 5-tert-butylisoxazol-3-ylcarbamate, also known as A-438079, is a selective antagonist of the P2X7 receptor. This receptor is a member of the purinergic receptor family, which is involved in various physiological processes, including inflammation, pain, and immune response. A-438079 has been extensively studied in the scientific community due to its potential applications in the treatment of various diseases.

Scientific Research Applications

1. Synthesis of Heterocyclic Compounds

Phenyl 5-tert-butylisoxazol-3-ylcarbamate plays a role in the synthesis of heterocyclic compounds, particularly urea derivatives. A study by Li and Chen (2008) demonstrates its application in creating 1,3,4‐thiadiazol‐2‐yl urea derivatives using microwave irradiation, highlighting its utility in organic synthesis and pharmaceuticals (Li & Chen, 2008).

2. Development of Organic Materials

Research by Zhang et al. (2017) explores the use of related compounds in the development of bipolar materials for thermally activated delayed fluorescence devices. This application is crucial in the field of materials science, particularly for the creation of efficient light-emitting materials (Zhang et al., 2017).

3. Crystal Structure Analysis

Sales, Bortoluzzi, and Merlo (2019) conducted a study focusing on the crystal structure of isoxazoline derivatives, of which phenyl 5-tert-butylisoxazol-3-ylcarbamate is a relevant compound. Their research provides insights into the synthesis and structural characterization of liquid crystals based on these compounds, important for material science and crystallography (Sales et al., 2019).

4. Electromechanical and Photophysical Properties

Hsiao et al. (2013) investigated polymers with carbazole groups, including derivatives of phenyl 5-tert-butylisoxazol-3-ylcarbamate. Their research highlights the polymer's solubility, thermal stability, and electrochromic performance, demonstrating its potential in the field of polymer science and electrochemistry (Hsiao et al., 2013).

Synthesis routes and methods

Procedure details

To a solution of 5-tert-butylisoxazol-3-amine (35.00 g, 250 mmol) in THF (300 mL), potassium carbonate (45.61 g, 330 mmol) and phenyl chloroformate (43.84 g, 280 mmol) were added and the solution stirred at rt overnight. The reaction mixture was filtered through Celite and the pad washed thoroughly with THF. The filtrate was concentrated to a solid and portioned between brine and DCM, then extracted with 2 additional portions of DCM. The combined extracts were dried over magnesium sulfate, filtered and concentrated to a solid. The resulting solid was recrystallized from 10% DCM/ether and hexane. The solid collected by filtration to afford phenyl 5-tert-butylisoxazol-3-ylcarbamate (50.72 g, 78% yield). 1H NMR (300 MHz, DMSO d6) δ 1.35 (s, 9H), 6.43 (s, 1H), 7.20 (m, 3H), 7.44 (m, 2H).